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Compound Name:
yl)nicotinate

Cat. No.: B1291742

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 6-(4-oxopiperidin-1-yl)nicotinate, with CAS number 1016885-83-8, is a heterocyclic
compound of interest in pharmaceutical research and development. Its structure, incorporating
a nicotinic acid ethyl ester moiety and a 4-oxopiperidine ring, makes it a valuable intermediate
for the synthesis of more complex molecules with potential therapeutic applications. This
technical guide provides an overview of its commercial availability, key physicochemical
properties, and potential applications, along with illustrative experimental workflows.

Commercial Availability

A number of chemical suppliers offer Ethyl 6-(4-oxopiperidin-1-yl)nicotinate. The following
table summarizes a selection of these suppliers. Purity levels and available quantities should
be confirmed with the respective suppliers.
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Supplier Location Additional Information

) Listed as a piperidine
Suzhou Victorypharm Co.,Ltd.

0 China derivative with product number
VCP2-026.
_ Product is available under
APIC Laboratories, Ltd. Canada
catalog number 11119.[2]
HANGZHOU LEAP CHEM Chi Listed as a supplier of this
ina
CO., LTD. chemical.[3]

Physicochemical and Safety Data

The following table summarizes the key quantitative data available for Ethyl 6-(4-
oxopiperidin-1-yl)nicotinate.

Property Value Source
CAS Number 1016885-83-8 [11141[5]
Molecular Formula C13H16N203 [1114]
Molecular Weight 248.28 g/mol N/A
Storage Temperature 2-8°C [5]
Predicted pKa 6.17 £ 0.29 [5]

A Safety Data Sheet (SDS) is available, providing essential handling and safety information.[6]
It is recommended to consult the full SDS before handling this compound.

Potential Applications in Drug Discovery and
Development

While specific details on the applications of Ethyl 6-(4-oxopiperidin-1-yl)nicotinate are not
extensively documented in publicly available literature, its structural features suggest its utility
as a building block in medicinal chemistry. The piperidine and pyridine rings are common
scaffolds in many biologically active compounds.
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The following diagram illustrates a hypothetical workflow for the utilization of this compound in
a drug discovery program.

Click to download full resolution via product page

Caption: Hypothetical drug discovery workflow using Ethyl 6-(4-oxopiperidin-1-yl)nicotinate.

Representative Experimental Protocol: Synthesis of
a Nicotinate Ester

Detailed experimental protocols for the synthesis of Ethyl 6-(4-oxopiperidin-1-yl)nicotinate
are not readily available in peer-reviewed journals. However, the synthesis of a related
compound, ethyl nicotinate, can provide a general understanding of the synthetic methodology
that might be employed. The following is a representative procedure based on the esterification
of nicotinic acid.

Objective: To synthesize ethyl nicotinate from nicotinic acid and ethanol.
Materials:

Nicotinic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Anhydrous sodium sulfate
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» Diethyl ether

e Round-bottom flask

e Reflux condenser

e Separatory funnel

o Beakers, graduated cylinders, and other standard laboratory glassware
Procedure:

 In a round-bottom flask, dissolve nicotinic acid in an excess of anhydrous ethanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the solution while cooling the
flask in an ice bath.

o Attach a reflux condenser and heat the mixture to reflux for several hours.

 After the reaction is complete (monitored by TLC), allow the mixture to cool to room
temperature.

* Remove the excess ethanol under reduced pressure.
o Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

e Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the excess
acid.

o Wash with brine and dry the organic layer over anhydrous sodium sulfate.
« Filter off the drying agent and evaporate the solvent to obtain the crude ethyl nicotinate.
 Purify the product by distillation under reduced pressure.

The following diagram illustrates the general workflow for this synthesis.
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Experimental Workflow: Esterification

Reactants:
Nicotinic Acid, Ethanol, Sulfuric Acid

'

Reaction Setup:
Round-bottom flask with reflux condenser

'

Reflux

'

Workup:
Solvent removal, Extraction, Washing

'

Purification:
Distillation

l

Product:
Ethyl Nicotinate

Click to download full resolution via product page

Caption: General workflow for the synthesis of ethyl nicotinate.

Disclaimer: This protocol is for illustrative purposes only and is based on the synthesis of a
related compound. The synthesis of Ethyl 6-(4-oxopiperidin-1-yl)nicotinate would require a
different starting material (6-chloronicotinic acid ethyl ester and 4-piperidone) and reaction
conditions. Researchers should consult relevant literature and safety data before attempting
any chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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